Cas no 92712-49-7 (5-(3,5-Dichlorophenyl)-1H-tetrazole)
92712-49-7 structure
Product Name:5-(3,5-Dichlorophenyl)-1H-tetrazole
CAS No:92712-49-7
MF:C7H4Cl2N4
MW:215.039458274841
MDL:MFCD00276760
CID:91058
PubChem ID:7010312
Update Time:2025-04-18
5-(3,5-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,5-Dichlorophenyl)-1H-tetrazole
- 5-(3,5-dichlorophenyl)-2H-tetrazole
- A925936
- MFCD00276760
- AC7799
- SY038816
- 92712-49-7
- SCHEMBL13113073
- DTXSID001293365
- SCHEMBL705727
- FT-0619620
-
- MDL: MFCD00276760
- Inchi: 1S/C7H4Cl2N4/c8-5-1-4(2-6(9)3-5)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
- InChI Key: VCYMSAGOTYBIHM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C2N=NNN=2)C=1)Cl
Computed Properties
- Exact Mass: 213.98100
- Monoisotopic Mass: 213.9813015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Color/Form: Light brown solid
- Density: 1.574
- Melting Point: 205-208°C
- Boiling Point: 410.2°Cat760mmHg
- Flash Point: 234.3°C
- Refractive Index: 1.641
- PSA: 54.46000
- LogP: 2.17350
- Solubility: Insoluble in water
5-(3,5-Dichlorophenyl)-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY038816-5g |
5-(3,5-Dichlorophenyl)-2H-tetrazole |
92712-49-7 | ≥97% | 5g |
¥5500.00 | 2025-04-11 | |
| abcr | AB180423-250 mg |
5-(3,5-Dichlorophenyl)-1H-tetrazole; 97% |
92712-49-7 | 250MG |
€78.50 | 2022-06-11 | ||
| eNovation Chemicals LLC | D914351-5g |
5-(3,5-Dichlorophenyl)-2H-tetrazole |
92712-49-7 | 97% | 5g |
$715 | 2024-07-20 | |
| Chemenu | CM121615-5g |
5-(3,5-Dichlorophenyl)-2H-tetrazole |
92712-49-7 | 97% | 5g |
$*** | 2023-05-29 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17736-1g |
5-(3,5-Dichlorophenyl)-1H-tetrazole, 97% |
92712-49-7 | 97% | 1g |
¥2889.00 | 2023-05-08 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17736-250mg |
5-(3,5-Dichlorophenyl)-1H-tetrazole, 97% |
92712-49-7 | 97% | 250mg |
¥927.00 | 2023-05-08 |
5-(3,5-Dichlorophenyl)-1H-tetrazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:92712-49-7)5-(3,5-Dichlorophenyl)-1H-tetrazole
Order Number:A925936
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:45
Price ($):690.0
Email:sales@amadischem.com
5-(3,5-Dichlorophenyl)-1H-tetrazole Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:92712-49-7)5-(3,5-Dichlorophenyl)-1H-tetrazole
Purity:99%
Quantity:5g
Price ($):690.0